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Compound of Interest

Compound Name: 1H-Indole, 2-(2-furanyl)-

Cat. No.: B15331074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

heterocyclic compound 1H-Indole, 2-(2-furanyl)-, a molecule of interest in medicinal chemistry

and materials science. This document compiles available Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data, alongside relevant experimental protocols to

facilitate its synthesis and characterization.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 1H-Indole, 2-(2-furanyl)-.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

8.41 br s NH

7.61 d 7.9 H-7

7.50 dd 1.8, 0.8 H-5'

7.40 d 8.1 H-4

7.15-7.07 m H-5, H-6

6.84 d 3.4 H-3'

6.77 d 1.0 H-3

6.53 dd 3.4, 1.8 H-4'

Solvent: CDCl₃

¹³C NMR (Carbon-13 NMR) Data
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Chemical Shift (δ) ppm Assignment

149.3 C-2'

142.5 C-5'

136.7 C-7a

133.0 C-2

128.5 C-3a

122.2 C-6

120.7 C-5

120.2 C-4

111.0 C-7

110.0 C-4'

106.6 C-3'

100.2 C-3

Solvent: CDCl₃

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Assignment

3425 N-H stretching

3120-3050 Aromatic C-H stretching

1610, 1580, 1450 Aromatic C=C stretching

1250 C-O-C stretching (furan)

740 C-H out-of-plane bending

Mass Spectrometry (MS)
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m/z Assignment

183 [M]⁺ (Molecular Ion)

154 [M - CHO]⁺

127 [M - C₂H₂O]⁺

Experimental Protocols
The spectroscopic data presented above are typically obtained through standard analytical

techniques. Below are generalized experimental protocols for the synthesis and

characterization of 1H-Indole, 2-(2-furanyl)-.

Synthesis of 1H-Indole, 2-(2-furanyl)-
A common synthetic route involves a palladium-catalyzed cross-coupling reaction, such as a

Suzuki or Stille coupling, between a 2-haloindole derivative and a furanboronic acid or

stannane derivative.

Example Protocol (Suzuki Coupling):

Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or

nitrogen), add 2-bromoindole (1.0 eq.), 2-furanylboronic acid (1.2 eq.), a palladium catalyst

such as Pd(PPh₃)₄ (0.05 eq.), and a base such as K₂CO₃ (2.0 eq.).

Solvent Addition: Add a degassed solvent system, typically a mixture of toluene and water

(e.g., 4:1 v/v).

Reaction: Heat the mixture to reflux (approximately 90-100 °C) and monitor the reaction

progress by thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Add water and

extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with

brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel using a

suitable eluent system (e.g., hexane/ethyl acetate) to afford pure 1H-Indole, 2-(2-furanyl)-.
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Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a

frequency of 400 MHz or higher. The sample is typically dissolved in a deuterated solvent

such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), with tetramethylsilane

(TMS) used as an internal standard.

IR Spectroscopy: The IR spectrum is obtained using a Fourier-transform infrared (FTIR)

spectrometer. The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr)

or as a KBr pellet.

Mass Spectrometry: The mass spectrum is typically recorded using an electron ionization

(EI) source. The sample is introduced into the mass spectrometer, and the resulting

fragmentation pattern is analyzed.

Visualizations
General Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic analysis of a

synthesized compound like 1H-Indole, 2-(2-furanyl)-.
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Click to download full resolution via product page

Caption: General workflow from synthesis to spectroscopic analysis and structure elucidation.

This guide serves as a foundational resource for professionals engaged in the synthesis and

analysis of 1H-Indole, 2-(2-furanyl)-. The provided data and protocols are intended to support

further research and development in related fields.

To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 1H-Indole, 2-(2-
furanyl)-: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15331074#spectroscopic-data-nmr-ir-mass-spec-of-
1h-indole-2-2-furanyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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